Cas no 1806607-48-6 (1-(3-Bromo-2-(fluoromethyl)phenyl)-2-chloropropan-1-one)

• Product Name: 1-(3-Bromo-2-(fluoromethyl)phenyl)-2-chloropropan-1-one
• CAS No: 1806607-48-6
• MF: C₁₀H₉BrClFO
• MW: 279.533264875412
• CID: 4975570
• Update Time: 2025-06-08

1-(3-Bromo-2-(fluoromethyl)phenyl)-2-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-2-(fluoromethyl)phenyl)-2-chloropropan-1-one

• Inchi： 1S/C10H9BrClFO/c1-6(12)10(14)7-3-2-4-9(11)8(7)5-13/h2-4,6H,5H2,1H3
• InChI Key： XIHFWLUIEJEVMU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C(C)Cl)=O)=C1CF

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 1-(3-Bromo-2-(fluoromethyl)phenyl)-2-chloropropan-1-one

Professional Introduction to Compound with CAS No. 1806607-48-6 and Product Name: 1-(3-Bromo-2-(fluoromethyl)phenyl)-2-chloropropan-1-one

The compound with the CAS number 1806607-48-6 and the product name 1-(3-Bromo-2-(fluoromethyl)phenyl)-2-chloropropan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and molecular biology research. The presence of both bromo and chloro substituents on the aromatic ring, combined with a fluoromethyl group, makes this molecule a versatile intermediate for synthesizing various bioactive molecules.

In recent years, the development of novel pharmaceutical agents has been heavily influenced by the availability of sophisticated synthetic intermediates. The structural motif of 1-(3-Bromo-2-(fluoromethyl)phenyl)-2-chloropropan-1-one is particularly noteworthy because it incorporates multiple functional groups that can be selectively modified to yield a wide range of pharmacophores. This flexibility is crucial for medicinal chemists who are tasked with designing molecules that exhibit high affinity and selectivity for biological targets.

One of the most compelling aspects of this compound is its potential use in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, making them attractive targets for therapeutic intervention. The bromo and chloro substituents on the aromatic ring provide excellent handles for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse aryl groups, which can be fine-tuned to optimize binding interactions with kinase active sites.

Furthermore, the fluoromethyl group in the molecule contributes to its metabolic stability and lipophilicity, two critical factors that influence drug efficacy and bioavailability. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to enhance binding affinity and resistance to metabolic degradation. The combination of these features makes 1-(3-Bromo-2-(fluoromethyl)phenyl)-2-chloropropan-1-one a valuable building block for designing next-generation kinase inhibitors.

Recent studies have demonstrated the utility of this compound in the synthesis of small-molecule inhibitors targeting tyrosine kinases, which are implicated in various cancers and inflammatory diseases. For instance, researchers have utilized palladium-catalyzed cross-coupling reactions to introduce heterocyclic groups onto the aromatic ring, resulting in potent inhibitors with improved pharmacokinetic profiles. These findings highlight the compound's potential as a scaffold for developing novel therapeutics.

The role of computational chemistry in optimizing the structure-activity relationships (SAR) of 1-(3-Bromo-2-(fluoromethyl)phenyl)-2-chloropropan-1-one cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have enabled researchers to predict how different substituents will affect the compound's binding affinity and selectivity. By leveraging these tools, medicinal chemists can rapidly screen large libraries of analogs and identify promising candidates for further development.

In addition to its applications in oncology, this compound has shown promise in addressing other therapeutic areas. For example, it has been used as an intermediate in the synthesis of molecules targeting infectious diseases caused by RNA viruses. The ability to modify both the aromatic ring and the aliphatic side chain provides a rich palette of structural variations that can be explored to develop antiviral agents with enhanced efficacy and reduced toxicity.

The synthetic methodologies employed in producing 1-(3-Bromo-2-(fluoromethyl)phenyl)-2-chloropropan-1-one also warrant discussion. The synthesis typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce bromo and chloro substituents, followed by protection-deprotection strategies to control reactivity at different positions on the molecule. The use of transition metal catalysts is often necessary to achieve high yields and selectivity in these transformations.

One notable aspect of its synthesis is the incorporation of fluoromethyl groups. Fluoromethylation reactions can be challenging due to competing side reactions, but recent advances in catalytic systems have made it possible to achieve high levels of regioselectivity. These developments have opened up new avenues for incorporating fluorine into complex molecular architectures while maintaining synthetic efficiency.

The safety profile of 1-(3-Bromo-2-(fluoromethyl)phenyl)-2-chloropropan-1-one is another critical consideration during its development and application. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure worker safety during laboratory-scale preparations or industrial production. This includes using appropriate personal protective equipment (PPE), working under inert atmospheres when necessary, and disposing of waste materials responsibly.

In conclusion, 1-(3-Bromo-2-(fluoromethyl)phenyl)-2-chloropropan-1-one represents a significant contribution to pharmaceutical chemistry due to its versatile structural features and broad applicability in drug discovery efforts. Its potential use as an intermediate for synthesizing kinase inhibitors and other bioactive molecules underscores its importance as a tool for advancing therapeutic innovation across multiple disease areas including oncology and infectious diseases.